Cas no 68084-07-1 (2-methyl-5-oxo-1-cyclopenten-1-yl isovalerate)

• Product name: 2-methyl-5-oxo-1-cyclopenten-1-yl isovalerate
• CAS No: 68084-07-1
• MF: C₁₁H₁₆O₃
• MW: 196.24294
• CID: 968723
• PubChem ID: 106532

2-methyl-5-oxo-1-cyclopenten-1-yl isovalerate Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-oxo-1-cyclopenten-1-yl isovalerate
• 2-methyl-5-oxocyclopent-1-en-1-yl 3-methylbutanoate
• Butanoic acid, 3-methyl-, 2-methyl-5-oxo-1-cyclopenten-1-yl ester
• Cyclotene isovalerate
• 6TPI33095Q
• 68084-07-1
• EINECS 268-419-3
• AKOS006271422
• (2-methyl-5-oxocyclopenten-1-yl) 3-methylbutanoate
• UNII-6TPI33095Q
• DTXSID3071068
• Q27265512
• NS00036397
• ISOVALERIC ACID, 2-METHYL-5-OXO-1-CYCLOPENTEN-1-YL ESTER
• BMRCKURWGZUABP-UHFFFAOYSA-N

• Inchi： InChI=1S/C11H16O3/c1-7(2)6-10(13)14-11-8(3)4-5-9(11)12/h7H,4-6H2,1-3H3
• InChI Key： BMRCKURWGZUABP-UHFFFAOYSA-N
• SMILES： CC1=C(C(=O)CC1)OC(=O)CC(C)C

Computed Properties

• Exact Mass: 196.10998
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37